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Chemical Profile of Nevadensin

Nevadensin (Synonyms: Lysionotin) is a natural flavonoid with the molecular formula C18H16O7 and a

molecular weight of 344.32 g/mol [1].

Biological Activities & Quantitative Data

Nevadensin exhibits a wide range of pharmacological activities. The table below summarizes key

quantitative data from experimental studies.

Activity / Target Experimental System
Result / Potency (IC₅₀ /
Effective Concentration)

Citations

hCE1 Inhibition In vitro enzyme assay IC₅₀ = 2.64 µM [1]

hCE2 Inhibition In vitro enzyme assay IC₅₀ = 132.8 µM [1]

Topoisomerase I
Poisoning

In vitro (relaxation assay);
HT29 cells (ICE bioassay)

Partial inhibition ≥100 µM;
Significant complex stabilization

at 500 µM

[2]

DNA Interaction In vitro (minor groove

binding)

IC₅₀ = 31.63 µM [2]
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Activity / Target Experimental System
Result / Potency (IC₅₀ /
Effective Concentration)

Citations

DNA Interaction In vitro (intercalation) IC₅₀ = 296.91 µM [2]

Antioxidant Activity DPPH radical scavenging
assay

IC₅₀ = 7.7 µg/mL [1]

Anti-mycobacterial Mycobacterium
tuberculosis

MIC = 200 µg/mL [1]

p40 Protein Tyrosine
Kinase Inhibition

In vitro enzyme assay IC₅₀ = 50 µg/mL [1]

Reduced Cell Viability HT29 cells (48h treatment) Significant decrease at
concentrations ≥250 µM

[2] [1]

G2/M Cell Cycle Arrest HT29 cells (24h treatment) Significant increase at
concentrations ≥100 µM

[2] [1]

Caspase-3/9
Activation

HT29 cells (24h treatment) Concentration-dependent
increase (50-500 µM)

[2] [1]

Additional notable activities from experimental models include:

Anti-inflammatory & Anti-allergic Effects: Inhibits release of β-hexosaminidase and histamine in

bone marrow-derived mast cells (BMMCs) at 1-10 μg/mL; oral administration of 1-10 mg/kg
alleviated allergic symptoms in an ovalbumin-induced mouse model [1].

Anti-arthritic Potential: Shown to have a protective effect in a Complete Freund's Adjuvant (CFA)-
induced rat model of rheumatoid arthritis [3].

Anti-tumor Activity: In hepatocellular carcinoma (HCC) cells, concentrations of 12.5-50 µM inhibit
growth by inducing cell cycle arrest and apoptosis, and notably activate the MST1/2-LATS1/2 kinase

pathway of Hippo signaling [1].

Experimental Protocols for Key Studies

To facilitate your research, here are the methodologies for some pivotal experiments.
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Topoisomerase I Poisoning and Cellular Effects (HT29 Cells)

Cell Culture: Human colon carcinoma HT29 cells were maintained in Dulbecco's Modified Eagle's
Medium, supplemented with 10% fetal calf serum and 1% penicillin/streptomycin at 37°C and 5% CO₂

[2].
Treatment Protocol: Cells were treated with Nevadensin (1-500 µM) for 1 hour for the In vivo
Complex of Enzyme (ICE) bioassay, and for 2 to 48 hours for other endpoints. Catalase (100 U/mL)
was added to the medium to prevent hydrogen peroxide formation from auto-oxidation of

Nevadensin [2].
Key Assays:

ICE Bioassay: To quantify Topoisomerase I (TOPO I) covalently bound to DNA after 1h of
treatment [2].

DNA Damage Assessment: Measured after 2h of treatment [2].
Cell Viability Analysis: Assessed after 24h and 48h (e.g., via MTT or similar assays) [2] [1].

Cell Cycle Analysis: Conducted by flow cytometry after 24h of treatment [2] [1].
Apoptosis Detection: Caspase-3 and Caspase-9 activities were measured after 24h of

treatment [2] [1].

hCE1 and hCE2 Inhibition Assay

An in vitro enzyme activity assay was used to determine inhibitory potency. Nevadensin
demonstrated significant and selective inhibition of hCE1 over hCE2 [1].

Mechanism of Action Visualizations

The following diagrams, generated using Graphviz, illustrate the established mechanisms of action for

Nevadensin.

Diagram 1: Key Mechanisms of Nevadensin in Cancer Cells

This diagram summarizes the cellular processes impacted by Nevadensin, leading to anti-cancer effects [2]

[1].
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Key cellular mechanisms of Nevadensin leading to cancer cell death.
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Diagram 2: Experimental Workflow for Topo I Poisoning

This flowchart details the experimental protocol used to investigate TOPO I poisoning [2].
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Conclusion

Nevadensin is a multifaceted natural compound with promising biological activities, particularly in cancer

research through its mechanism as a Topoisomerase I poison and inducer of DNA damage and apoptosis. Its

high selectivity for hCE1 inhibition also makes it a valuable tool for biochemical studies. While current

evidence is compelling, further in vivo studies are needed to fully translate these findings into therapeutic

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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